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Compound of Interest

Compound Name: 2-(Trifluoromethyl)aniline

Cat. No.: B126271

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available thermodynamic and physical data for 2-
(Trifluoromethyl)aniline (CAS No: 88-17-5), an important fluorinated intermediate in the
pharmaceutical, agrochemical, and dye industries. Understanding the thermodynamic
properties of this compound is crucial for process design, safety analysis, reaction modeling,
and predicting its behavior in various chemical systems.

Physicochemical and Thermodynamic Data

While comprehensive thermodynamic data such as enthalpy of formation and Gibbs free
energy for 2-(Trifluoromethyl)aniline are not readily available in publicly accessible
databases, a summary of its key physical and thermodynamic properties has been compiled
from various sources. This data is essential for handling, process scale-up, and safety
assessments.
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Property Value Conditions Source(s)
Molecular Formula C7HsFs3N

Molecular Weight 161.13 g/mol [1]

Melting Point 34 °C (lit.) [2]
Boiling Point 170-173 °C (lit.)

68 °C at 15 mmHg (lit.)

175 °C [1]

Density 1.282 g/mL at 25 °C (lit.) [1]
Heat of Vaporization

(AvapH) 41.1 kd/mol [1]

Vapor Pressure 1.2 mmHg at 25 °C [1]
Refractive Index (n_D) 1.481 at 20 °C (lit.) [1]
pKb 12.90 [1]

Appearance Colorless to yellow 1]

oily liquid

Experimental Protocols

Detailed experimental protocols for the determination of thermodynamic properties for 2-
(Trifluoromethyl)aniline are not explicitly published. However, this section outlines the
standard methodologies that are broadly applicable for obtaining such data for similar organic
compounds.

Boiling Point Determination

The boiling point is a fundamental property indicating the temperature at which a liquid's vapor
pressure equals the external pressure.

o Apparatus: A distillation flask, condenser, thermometer, heating mantle, and a pressure
gauge for vacuum distillation.
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e Atmospheric Pressure Protocol:

o

The liquid is placed in the distillation flask with boiling chips.

[¢]

The apparatus is assembled for simple distillation.

[¢]

The liquid is heated gently until it boils.

[e]

The temperature is recorded when the vapor temperature is constant and condensation is
observed on the thermometer bulb. This stable temperature is the boiling point.

e Reduced Pressure (Vacuum) Protocol:

o The same apparatus is used, but a vacuum pump and pressure gauge are connected to
the system.

o The system pressure is reduced to the desired level (e.g., 15 mmHgQ).

o The liquid is heated, and the temperature at which it boils under this reduced pressure is
recorded.

Melting Point Determination

The melting point is the temperature at which a solid transitions into a liquid. For 2-
(Trifluoromethyl)aniline, which can be a solid at room temperature, this is a key purity
indicator.

e Apparatus: A capillary tube melting point apparatus.

e Protocol:

[¢]

A small amount of the solid compound is packed into a capillary tube.

[¢]

The tube is placed in the melting point apparatus.

[e]

The sample is heated at a controlled rate.

o

The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample becomes a clear liquid.
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Heat of Vaporization (AvapH) Measurement

The heat of vaporization can be determined by measuring the vapor pressure at different
temperatures and applying the Clausius-Clapeyron equation.

o Apparatus: A setup to measure vapor pressure as a function of temperature, often involving
a manostat and a controlled temperature bath.

e Protocol:

The vapor pressure of the liquid is measured at a series of different temperatures.

[e]

o

The natural logarithm of the vapor pressure (In P) is plotted against the inverse of the
temperature (1/T in Kelvin).

o

The slope of the resulting line is equal to -AvapH/R, where R is the ideal gas constant
(8.314 J/mol-K).

o

The heat of vaporization is calculated from the slope.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental characterization
of the key thermodynamic properties of a liquid organic compound such as 2-

(Trifluoromethyl)aniline.
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Generalized workflow for thermodynamic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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